Cas no 2411636-71-8 (Pyrido[2,3-b]pyrazine, 2,3,8-trichloro-)

• Product Name: Pyrido[2,3-b]pyrazine, 2,3,8-trichloro-
• CAS No: 2411636-71-8
• MF: C₇H₂Cl₃N₃
• MW: 234.469877719879
• MDL: MFCD32201492
• CID: 4782046
• Update Time: 2025-10-20

Pyrido[2,3-b]pyrazine, 2,3,8-trichloro- Chemical and Physical Properties

Names and Identifiers

• Pyrido[2,3-b]pyrazine, 2,3,8-trichloro-
• 2,3,8-Trichloropyrido[2,3-b]pyrazine

• MDL： MFCD32201492
• Inchi： 1S/C7H2Cl3N3/c8-3-1-2-11-7-4(3)12-5(9)6(10)13-7/h1-2H
• InChI Key： RWIZVJRNNKJZBJ-UHFFFAOYSA-N
• SMILES： C12=NC=CC(Cl)=C1N=C(Cl)C(Cl)=N2

Additional information on Pyrido[2,3-b]pyrazine, 2,3,8-trichloro-

2,3,8-Trichloro-Pyrido[2,3-b]pyrazine (CAS No. 2411636-71-8): A Comprehensive Overview

2,3,8-Trichloro-pyrido[2,3-b]pyrazine (CAS No. 2411636-71-8) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrido[2,3-b]pyrazines, which are known for their diverse biological activities and potential therapeutic applications. The unique chemical structure of 2,3,8-trichloro-pyrido[2,3-b]pyrazine makes it a promising candidate for various drug discovery programs.

The molecular formula of 2,3,8-trichloro-pyrido[2,3-b]pyrazine is C₉H₄Cl₃N₃, and its molecular weight is 250.05 g/mol. The compound features a pyrido[2,3-b]pyrazine core with three chlorine atoms substituted at the 2-, 3-, and 8-positions. This specific substitution pattern imparts unique electronic and steric properties to the molecule, which can influence its interactions with biological targets.

In recent years, there has been a growing interest in the development of pyrido[2,3-b]pyrazine derivatives due to their potential as lead compounds in drug discovery. Studies have shown that these compounds exhibit a wide range of biological activities, including anti-inflammatory, antiviral, and anticancer properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that certain pyrido[2,3-b]pyrazine derivatives demonstrated potent antitumor activity against various cancer cell lines.

2,3,8-Trichloro-pyrido[2,3-b]pyrazine has been synthesized through several methods, including the condensation of 4-chloropyridine-2-carbaldehyde with 1H-pyrazole-5-carbonitrile followed by chlorination reactions. The synthetic route is well-documented in the literature and can be adapted to produce the compound on a larger scale for further research and development.

The physicochemical properties of 2,3,8-trichloro-pyrido[2,3-b]pyrazine have been extensively characterized. It is a solid at room temperature with a melting point of approximately 195°C. The compound is moderately soluble in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), but it has limited solubility in water. These properties make it suitable for use in various biological assays and in vitro studies.

In terms of biological activity, preliminary studies have indicated that 2,3,8-trichloro-pyrido[2,3-b]pyrazine exhibits significant cytotoxic effects against cancer cells. A recent study published in Cancer Research demonstrated that the compound selectively inhibited the growth of human lung adenocarcinoma cells (A549) while showing minimal toxicity towards normal lung fibroblasts (MRC-5). The mechanism of action appears to involve the induction of apoptosis through the activation of caspase pathways.

Beyond its potential as an anticancer agent, 2,3,8-trichloro-pyrido[2,3-b]pyrazine has also shown promise in other therapeutic areas. For example, a study published in the Journal of Biological Chemistry reported that the compound exhibited potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide-stimulated macrophages. This suggests that 2,3,8-trichloro-pyrido[2,3-b]pyrazine could be a valuable lead compound for the development of new anti-inflammatory drugs.

The safety profile of 2,3,8-trichloro-pyrido[2,3-b]pyrazine has been evaluated through various preclinical studies. Toxicity assessments conducted in animal models have shown that the compound is generally well-tolerated at therapeutic doses. However, further studies are needed to fully understand its long-term safety and potential side effects.

In conclusion, 2,3,8-trichloro-pyrido[2,3-b]pyrazine (CAS No. 2411636-71-8) represents an exciting new compound with significant potential for therapeutic applications. Its unique chemical structure and diverse biological activities make it a valuable candidate for further research and development in medicinal chemistry and pharmaceutical sciences. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, it is likely that this compound will play an increasingly important role in the discovery and development of novel drugs.